Cas no 95896-85-8 (Uridine,2'-deoxy-3-(2,3-dihydroxypropyl)-5-methyl- (9CI))

• Product Name: Uridine,2'-deoxy-3-(2,3-dihydroxypropyl)-5-methyl- (9CI)
• CAS No: 95896-85-8
• MF: C₁₃H₂₀N₂O₇
• MW: 316.307104110718
• CID: 806828
• PubChem ID: 130324
• Update Time: 2025-04-19

Uridine,2'-deoxy-3-(2,3-dihydroxypropyl)-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-3-(2,3-dihydroxypropyl)-5-methyl- (9CI)
• 3-(2,3-dihydroxypropyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 3-(2,3-dihydroxypropyl)thymidine
• 3-Dhp-dthd
• 3-(2,3-Dihydroxypropyl)deoxythymidine
• 1-(2-Deoxypentofuranosyl)-3-(2,3-dihydroxypropyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 3-(2,3-Dihydroxypropyl)-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 95896-85-8
• Uridine, 2'-deoxy-3-(2,3-dihydroxypropyl)-5-methyl-
• DTXSID50914749

• Inchi： 1S/C13H20N2O7/c1-7-3-14(11-2-9(19)10(6-17)22-11)13(21)15(12(7)20)4-8(18)5-16/h3,8-11,16-19H,2,4-6H2,1H3/t8?,9-,10+,11+/m0/s1
• InChI Key： WKLMBYZLVVUCQQ-NVEZCULWSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=C(C)C(N(CC(CO)O)C1=O)=O)O

Computed Properties

• Exact Mass: 316.12705098g/mol
• Monoisotopic Mass: 316.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides